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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of methyl cyclopentanecarboxylate,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

Methyl cyclopentanecarboxylate is a flammable liquid and vapor that is harmful if swallowed.

[1] Adherence to proper disposal protocols is crucial to mitigate risks and maintain a safe

laboratory environment.

Quantitative Safety Data
The following table summarizes key quantitative safety data for methyl
cyclopentanecarboxylate, facilitating a quick assessment of its physical and chemical

properties.
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Flash Point 44 °C (111.2 °F)

UN Number UN3272 [1]

GHS Classification

Flammable liquids - Category

3; Acute toxicity, Oral -

Category 4

[1]

Disposal Workflow
The proper disposal of methyl cyclopentanecarboxylate follows a structured workflow

designed to ensure safety and regulatory compliance at every step. The following diagram

illustrates the decision-making process and procedural flow for handling waste methyl
cyclopentanecarboxylate.
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Methyl Cyclopentanecarboxylate Disposal Workflow

Waste Generation
(Methyl Cyclopentanecarboxylate)

Assess Quantity of Waste

Small Quantity (<50mL)

<50mL

Large Quantity (>50mL) or
Unused Product

>50mL

Absorb on paper towel Absorb on Inert Material
(e.g., vermiculite, sand)

Place in a labeled, sealed
waste container

Store in a designated
hazardous waste area

Arrange for pickup by a
licensed waste disposal contractor

Evaporate in a certified
chemical fume hood

Dispose of paper towel in
solid waste once fully evaporated

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of methyl cyclopentanecarboxylate.

Detailed Disposal Protocols
The following protocols provide step-by-step guidance for the disposal of methyl
cyclopentanecarboxylate. These procedures are designed to be clear and actionable for
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laboratory personnel.

Personal Protective Equipment (PPE)
Before handling methyl cyclopentanecarboxylate waste, ensure you are wearing the

appropriate PPE:

Nitrile gloves

Safety glasses with side shields or chemical splash goggles

A flame-retardant laboratory coat

Work should always be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Protocol for Small Quantities (<50 mL)
For the disposal of small quantities of methyl cyclopentanecarboxylate, such as residual

amounts from experiments:

Absorb the Liquid: Carefully absorb the liquid onto a paper towel or other suitable absorbent

material.

Evaporation: Place the absorbent material in the back of a certified chemical fume hood to

allow the solvent to evaporate safely.

Final Disposal: Once the methyl cyclopentanecarboxylate has fully evaporated, the paper

towel can be disposed of in the regular solid waste.

Protocol for Large Quantities (>50 mL) and Unused
Product
For larger volumes of waste or for the disposal of unused methyl cyclopentanecarboxylate,

follow these steps to prepare the waste for collection by a licensed disposal company:

Containment: If dealing with a spill, absorb the liquid using an inert material such as

vermiculite, sand, or cat litter.[2] For liquid waste, it can be collected in a designated waste
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container.

Packaging: Carefully transfer the absorbed material or liquid waste into a chemically

compatible, sealable waste container. Ensure the container is in good condition and will not

leak.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Methyl Cyclopentanecarboxylate," and the approximate quantity. Do not

use abbreviations.[3]

Storage: Store the sealed container in a designated, well-ventilated hazardous waste

accumulation area, away from sources of ignition such as heat, sparks, and open flames.[1]

The storage area should be secure and accessible only to authorized personnel.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

reputable chemical waste disposal contractor.[2][4] Do not attempt to dispose of large

quantities of flammable liquids through incineration or by pouring them down the drain.[5]

Disposal of Empty Containers
Empty containers that previously held methyl cyclopentanecarboxylate may still contain

hazardous residues and vapors.[1] These containers should be treated as hazardous waste

and disposed of through the same channels as the chemical itself. They can be triple-rinsed

with a suitable solvent, and the rinsate collected as hazardous waste. Alternatively, the

unrinsed, empty container should be sealed and offered for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.capotchem.cn/doc/msds_32811-76-0.do
https://www.visionenv.net/news/how-to-safely-dispose-of-flammable-liquids/
https://www.benchchem.com/product/b1359776#methyl-cyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1359776#methyl-cyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1359776#methyl-cyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1359776#methyl-cyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

